Glyceryl tri(palmitate-1-13C)
Glyceryl tri(palmitate-1-13C)
Brand Name:
Vulcanchem
CAS No.:
168294-57-3
VCID:
VC0064205
InChI:
InChI=1S/C51H98O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-49(52)55-46-48(57-51(54)45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)47-56-50(53)44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h48H,4-47H2,1-3H3/i49+1,50+1,51+1
SMILES:
CCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCCC)OC(=O)CCCCCCCCCCCCCCC
Molecular Formula:
C51H98O6
Molecular Weight:
810.3 g/mol
Glyceryl tri(palmitate-1-13C)
CAS No.: 168294-57-3
Main Products
VCID: VC0064205
Molecular Formula: C51H98O6
Molecular Weight: 810.3 g/mol
| CAS No. | 168294-57-3 |
|---|---|
| Product Name | Glyceryl tri(palmitate-1-13C) |
| Molecular Formula | C51H98O6 |
| Molecular Weight | 810.3 g/mol |
| IUPAC Name | 2,3-di((113C)hexadecanoyloxy)propyl (113C)hexadecanoate |
| Standard InChI | InChI=1S/C51H98O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-49(52)55-46-48(57-51(54)45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)47-56-50(53)44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h48H,4-47H2,1-3H3/i49+1,50+1,51+1 |
| Standard InChIKey | PVNIQBQSYATKKL-SRWOPVBSSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCC[13C](=O)OCC(CO[13C](=O)CCCCCCCCCCCCCCC)O[13C](=O)CCCCCCCCCCCCCCC |
| SMILES | CCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCCC)OC(=O)CCCCCCCCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCCC)OC(=O)CCCCCCCCCCCCCCC |
| PubChem Compound | 16212768 |
| Last Modified | Nov 11 2021 |
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